Cas no 2137705-96-3 (Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate
• CAS No: 2137705-96-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6440065
• PubChem ID: 165464528
• Update Time: 2025-10-24

Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137705-96-3
• EN300-796741
• tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate
• Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-10(2)11(16)14(6)7-8-15(9-14)12(17)18-13(3,4)5/h10H,7-9H2,1-6H3
• InChI Key： NQDZDUWJKYYEQG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(C(C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate (CAS No. 2137705-96-3)

Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate (CAS No. 2137705-96-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly popular due to their versatility in drug discovery and development. With the growing demand for novel bioactive molecules, 2137705-96-3 has garnered significant attention for its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

The structural uniqueness of Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate lies in its tert-butyl carbamate and isobutyryl functional groups, which enhance its stability and reactivity. Researchers often explore its role as a building block for complex molecules, especially in the synthesis of N-heterocycles. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in such compounds, as they serve as critical intermediates for optimizing pharmacokinetic properties.

One of the most frequently asked questions about CAS No. 2137705-96-3 revolves around its synthetic routes. The compound is typically prepared via multi-step organic synthesis, involving pyrrolidine ring functionalization and carbamate protection. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various reaction conditions. Additionally, its stability under ambient conditions ensures ease of handling in laboratory settings.

From an industrial perspective, Tert-butyl 3-methyl-3-(2-methylpropanoyl)pyrrolidine-1-carboxylate aligns with the rising focus on green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve yield, addressing environmental concerns. This compound’s relevance extends to peptide mimetics and small-molecule therapeutics, areas where precision in molecular design is paramount.

In summary, 2137705-96-3 represents a valuable tool for chemists and pharmacologists aiming to develop next-generation therapeutics. Its compatibility with modern computational chemistry tools and automated synthesis platforms positions it as a key player in the evolving landscape of drug development. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial laboratories.